4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]-1-methylpyrrolidin-2-one

• IUPAC Name: 4-[[4-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]-1-methylpyrrolidin-2-one
• InChI: InChI=1S/C15H21FN4O2/c1-19-9-11(6-14(19)21)10-20-4-2-13(3-5-20)22-15-17-7-12(16)8-18-15/h7-8,11,13H,2-6,9-10H2,1H3
• InChI Key: KMKRDXNCNDFGCP-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CC1=O)CN2CCC(CC2)OC3=NC=C(C=N3)F
• Molecular Formula: C15H21FN4O2
• Molecular Weight: 308.35 g/mol

Description

4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]-1-methylpyrrolidin-2-one is a chemical compound with the potential for scientific research applications.

Mechanism of Action

The mechanism of action of 4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]-1-methylpyrrolidin-2-one is not fully understood. However, it is believed to act by inhibiting certain enzymes or proteins involved in disease processes. Further research is needed to elucidate its precise mechanism of action.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well-documented. However, studies have shown that it has the potential to inhibit the growth of cancer cells and certain viruses. It may also have other effects on cellular processes that are yet to be discovered.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]-1-methylpyrrolidin-2-one in lab experiments is its potential to inhibit disease processes. This makes it a promising candidate for drug discovery and development. However, its limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

Future research on this compound should focus on understanding its mechanism of action and identifying its potential side effects. It may also be useful to explore its applications in the treatment of other diseases beyond cancer and viral infections. Additionally, further studies are needed to optimize its synthesis method and improve its efficacy as a drug candidate.
Conclusion:
Overall, 4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]-1-methylpyrrolidin-2-one is a promising compound for scientific research applications. Its potential to inhibit disease processes makes it a valuable candidate for drug discovery and development. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]-1-methylpyrrolidin-2-one involves the reaction of 5-fluoropyrimidine-2-carboxylic acid with 1-(chloromethyl)-4-(4-methylpiperidin-1-yl)piperidine in the presence of a base. The resulting product is then treated with an acid to obtain the final compound.

Scientific Research Applications

This compound has potential applications in scientific research, particularly in the field of medicinal chemistry. It can be used to develop new drugs for the treatment of various diseases, including cancer and viral infections. Its structure and properties make it a promising candidate for drug discovery and development.